Cas no 1121-18-2 (2-Methylcyclohex-2-en-1-one)

• Product Name: 2-Methylcyclohex-2-en-1-one
• CAS No: 1121-18-2
• MF: C₇H₁₀O
• MW: 110.153702259064
• CID: 165704
• PubChem ID: 329767491
• Update Time: 2025-04-19

2-Methylcyclohex-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 2-Cyclohexen-1-one,2-methyl-
• 2-METHYL-2-CYCLOHEXEN-1-ONE
• 2-Cyclohexen-1-one,2-Methyl
• 2-Methyl-1-cyclohexen-3-one
• 2-methyl-2-cyclohexene-1-one
• 2-methylcyclohex-2-en-1-one
• 2-methyl-cyclohex-2-enone
• 2-Methylcyclohexene-3-one
• 6-methyl-2-cyclohexen-1-one
• 2-Methyl-2-cyclohexen-1-one #
• 2-Methyl-2-cyclohexen-1-one, >=90%
• UNII-I8GTZ04A1D
• DTXSID20149905
• CS-0206231
• 1121-18-2
• 2-methyl-cyclohex-2-en-1-one
• EN300-62761
• NSC617615
• FT-0657028
• A18080
• 2-methylcyclohex-2-enone
• 2-Cyclohexen-1-one, 2-methyl-
• InChI=1/C7H10O/c1-6-4-2-3-5-7(6)8/h4H,2-3,5H2,1H
• I8GTZ04A1D
• SCHEMBL745837
• AKOS006237415
• 2-methyl-2-cyclohexenone
• E86819
• NSC-617615
• DB-060169
• MFCD00061069
• 2-Methylcyclohex-2-en-1-one

• MDL： MFCD00061069
• Inchi： 1S/C7H10O/c1-6-4-2-3-5-7(6)8/h4H,2-3,5H2,1H3
• InChI Key： LKTNAAYQZJAXCJ-UHFFFAOYSA-N
• SMILES： O=C1C(C)=CCCC1

Computed Properties

• Exact Mass: 110.07300
• Monoisotopic Mass: 110.073165
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: 1.3
• Topological Polar Surface Area: 17.1

Experimental Properties

• Density: 0.972 g/mL at 25 °C
• Melting Point: N/A℃
• Boiling Point: 176-179 °C/760 mmHg
• Flash Point: Fahrenheit: 140 ° f
  Celsius: 60 ° c
  
• Refractive Index: n20/D 1.487
• PSA: 17.07000
• LogP: 1.68570
• Solubility: Soluble in benzene
• Vapor Pressure: 0.9±0.3 mmHg at 25°C

2-Methylcyclohex-2-en-1-one Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H226-H302
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• WGK Germany：3
• Hazard Category Code： 22
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones